1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-dimethylphospholan-1-yl)-1H-pyrrole-2,5-dione

• Molecular Formula: C24H33NO2P2
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 1-(3,5-dimethylphenyl)-3,4-bis[(2S,5S)-2,5-dimethylphospholan-1-yl]pyrrole-2,5-dione
• InChI: InChI=1S/C24H33NO2P2/c1-14-11-15(2)13-20(12-14)25-23(26)21(28-16(3)7-8-17(28)4)22(24(25)27)29-18(5)9-10-19(29)6/h11-13,16-19H,7-10H2,1-6H3/t16-,17-,18-,19-/m0/s1
• InChI Key: ODYDZUFLMKTRIF-VJANTYMQSA-N
• Isomeric SMILES: C[C@H]1CC[C@@H](P1C2=C(C(=O)N(C2=O)C3=CC(=CC(=C3)C)C)P4[C@H](CC[C@@H]4C)C)C
• Canonical SMILES: CC1CCC(P1C2=C(C(=O)N(C2=O)C3=CC(=CC(=C3)C)C)P4C(CCC4C)C)C

Description

1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-dimethylphospholan-1-yl)-1H-pyrrole-2,5-dione is a complex organic compound characterized by its unique structure, which includes a pyrrole-2,5-dione core substituted with dimethylphenyl and dimethylphospholan groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-dimethylphospholan-1-yl)-1H-pyrrole-2,5-dione typically involves multi-step organic reactions. The initial step often includes the formation of the pyrrole-2,5-dione core, followed by the introduction of the dimethylphenyl and dimethylphospholan groups through substitution reactions. Specific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve the use of continuous flow reactors to enhance efficiency and scalability. Flow microreactor systems have been shown to be effective in producing complex organic compounds with high precision and control over reaction parameters .

Chemical Reactions Analysis

Types of Reactions

1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-dimethylphospholan-1-yl)-1H-pyrrole-2,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The dimethylphenyl and dimethylphospholan groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. Reaction conditions, including temperature, pressure, and solvent choice, are critical for achieving desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of derivatives with different functional groups.

Scientific Research Applications

1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-dimethylphospholan-1-yl)-1H-pyrrole-2,5-dione has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for creating more complex molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of advanced materials with specific properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-dimethylphospholan-1-yl)-1H-pyrrole-2,5-dione involves its interaction with molecular targets through its functional groups. The dimethylphospholan groups can participate in coordination chemistry, while the pyrrole-2,5-dione core can engage in various chemical reactions. These interactions can modulate biological pathways and chemical processes, making the compound valuable in research and industrial applications.

Comparison with Similar Compounds

Similar Compounds

1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-diphenylphospholan-1-yl)-1H-pyrrole-2,5-dione: Similar structure but with diphenylphospholan groups instead of dimethylphospholan.

1-(3,5-Dimethylphenyl)-3,4-bis((2S,5S)-2,5-dimethylphospholan-1-yl)-1H-pyrrole-2,5-dione: Similar core structure with different substituents.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and physical properties. This makes it particularly useful in applications requiring precise control over molecular interactions and reactivity .